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Compound of Interest

Compound Name: LY294002 hydrochloride

Cat. No.: B1662580 Get Quote

Essential Safety and Handling of LY294002
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the Potent Kinase Inhibitor, LY294002 Hydrochloride.

LY294002 hydrochloride is a potent and widely used multi-kinase inhibitor, notably targeting

phosphoinositide 3-kinases (PI3Ks).[1][2] While a Safety Data Sheet (SDS) may classify the

substance as not hazardous under the Globally Harmonized System (GHS), its significant

biological activity necessitates careful handling to prevent unintended exposure and ensure

laboratory safety.[3] This guide provides essential procedural information for the safe use and

disposal of LY294002 hydrochloride in a research setting.

Hazard Assessment and Key Biological Data
LY294002 hydrochloride is a cell-permeable compound that acts as a competitive inhibitor at

the ATP-binding site of various kinases.[4] Its primary targets are the class I PI3K isoforms, but

it also inhibits other kinases such as casein kinase 2 (CK2), mTOR, and DNA-dependent

protein kinase (DNA-PK).[2][5] The compound is known to induce apoptosis and autophagy in

various cell lines.[5] Given its potent biological effects, it should be handled with the appropriate

precautions for a bioactive small molecule.

Quantitative Data Summary:
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Property Value Source

Molecular Weight 343.81 g/mol [1][5]

CAS Number 934389-88-5 [1][3]

Purity ≥98-99% (HPLC) [1][4]

Solubility

Soluble in DMSO (up to 25

mM), slightly soluble in

acetonitrile and water

[1][5]

Storage Temperature

Store at room temperature or

-20°C as per manufacturer's

instructions

[1][4]

IC₅₀ Values for Key Targets:

Target IC₅₀ Source

PI3Kα 0.5 - 0.73 µM [1][2]

PI3Kβ 0.31 - 0.97 µM [1][2]

PI3Kδ 0.57 - 1.06 µM [1][2]

PI3Kγ 6.60 µM [1]

CK2 98 nM [2]

DNA-PK 1.4 - 6 µM [2][5]

Operational and Disposal Plans
The following procedural guidance outlines the necessary steps for handling LY294002
hydrochloride from receipt to disposal, ensuring minimal exposure and maintaining a safe

laboratory environment.

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.caymanchem.com/product/39171/ly294002-hydrochloride
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://cdn.caymanchem.com/cdn/msds/39171m.pdf
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.sigmaaldrich.com/US/en/product/mm/440202
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.caymanchem.com/product/39171/ly294002-hydrochloride
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.sigmaaldrich.com/US/en/product/mm/440202
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.medchemexpress.com/LY294002.html
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.medchemexpress.com/LY294002.html
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.medchemexpress.com/LY294002.html
https://www.tocris.com/products/ly-294002-hydrochloride_1130
https://www.medchemexpress.com/LY294002.html
https://www.medchemexpress.com/LY294002.html
https://www.caymanchem.com/product/39171/ly294002-hydrochloride
https://www.benchchem.com/product/b1662580?utm_src=pdf-body
https://www.benchchem.com/product/b1662580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive PPE strategy is crucial when handling potent compounds, regardless of their

formal hazard classification. The following PPE should be worn at all times when handling

LY294002 hydrochloride.

PPE Category Specification Rationale

Hand Protection

Double nitrile gloves

(chemotherapy-rated

recommended)

Prevents skin contact and

absorption. The outer glove

should be removed

immediately after handling the

compound.

Eye Protection Chemical splash goggles

Protects eyes from potential

splashes of the compound in

solid or solution form.

Body Protection Fully buttoned laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection N95 respirator or higher

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Experimental Workflow and Handling Protocols
The handling of LY294002 hydrochloride should follow a structured workflow to ensure safety

and experimental integrity.
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1. Receiving and Inspection
- Inspect package for damage.

- Verify compound identity.

2. Don Full PPE
- Lab coat, double gloves, goggles.
- N95 if handling powder in open air.

3. Weighing and Reconstitution
- Handle powder in a chemical fume hood.

- Use dedicated equipment.

4. Secure Storage
- Store according to manufacturer's instructions.

- Clearly label with contents and hazards.

5. Preparation of Working Solutions
- Perform dilutions in a fume hood.

- Use appropriate solvents (e.g., DMSO).

6. Experimental Use
- Add compound to cell culture or assay.

- Maintain PPE throughout the experiment.

7. Decontamination
- Clean work surfaces and equipment.

- Use an appropriate deactivating agent if available.

8. Waste Segregation
- Collect all contaminated materials.
- Separate solid and liquid waste.

9. Chemical Waste Disposal
- Dispose of waste according to institutional guidelines.

- Do not dispose down the drain.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of LY294002 Hydrochloride.

Step-by-Step Guidance:

Receiving and Inspection: Upon receipt, visually inspect the external packaging for any signs

of damage. Before opening, put on a lab coat, single pair of nitrile gloves, and safety

glasses. Open the shipping container in a designated area, such as on a disposable bench

liner or within a chemical fume hood. Verify that the compound name and CAS number on

the vial match your order.

Donning Full PPE: Before handling the solid compound or concentrated stock solutions, don

the full recommended PPE, including a lab coat, double nitrile gloves, and chemical splash

goggles. An N95 respirator is recommended if weighing the powder outside of a certified

chemical fume hood.

Weighing and Reconstitution:

Preparation of Stock Solutions: The following is a general guide for preparing stock

solutions. Always refer to the batch-specific molecular weight on the Certificate of

Analysis.
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To prepare a 10 mM stock solution, dissolve 3.44 mg of LY294002 hydrochloride in 1

mL of DMSO.

Slight warming may be necessary for complete solubilization.[4]

Procedure: Conduct all weighing and initial reconstitution of the powdered compound

within a certified chemical fume hood to minimize the risk of inhalation. Use dedicated

spatulas and weighing boats.

Secure Storage: Store the solid compound and stock solutions as recommended by the

manufacturer, typically at room temperature or -20°C.[1][4] Ensure the container is clearly

labeled with the compound name, concentration, solvent, date, and appropriate hazard

warnings. Stock solutions in DMSO are generally stable for up to 6 months when stored at

-20°C.[4]

Preparation of Working Solutions: Prepare all dilutions from the concentrated stock solution

in a chemical fume hood.

Experimental Use: When adding the compound to your experimental system (e.g., cell

culture plates), continue to wear appropriate PPE.

Decontamination: After handling, decontaminate all surfaces and equipment. Wipe down the

work area in the fume hood and any non-disposable equipment with an appropriate cleaning

agent.

Waste Segregation: Collect all disposable materials that have come into contact with

LY294002 hydrochloride, including gloves, pipette tips, and tubes, in a designated

hazardous waste container.

Chemical Waste Disposal:

Solid Waste: Dispose of contaminated solid waste (e.g., gloves, tubes, paper towels) in a

clearly labeled hazardous chemical waste container.

Liquid Waste: Collect all liquid waste containing LY294002 hydrochloride, including

unused stock solutions and experimental media, in a sealed and clearly labeled hazardous

liquid waste container.
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Disposal Protocol: Follow all institutional and local regulations for the disposal of chemical

waste. Do not pour solutions containing LY294002 hydrochloride down the drain. For

unused medicine, if a take-back program is not available, the FDA recommends mixing the

compound with an unappealing substance like coffee grounds or cat litter, sealing it in a

plastic bag, and disposing of it in the trash.[6] However, for a research laboratory setting,

disposal as hazardous chemical waste is the more appropriate and recommended

procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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